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Compound of Interest

Compound Name: 1,8-Octanediol

Cat. No.: B150283 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis

of poly(1,8-octanediol citrate) (POC) elastomers. POC is a biodegradable and biocompatible

elastomer with tunable mechanical properties, making it a promising material for various

biomedical applications, including tissue engineering and drug delivery.[1][2][3]

Application Notes
Poly(1,8-octanediol citrate) is a thermoset polyester synthesized through the polycondensation

of citric acid and 1,8-octanediol.[2] The resulting elastomer exhibits excellent biocompatibility,

as its degradation products are natural metabolites of the body.[2] The mechanical properties,

degradation rate, and surface characteristics of POC can be readily tailored by adjusting the

synthesis conditions, such as the molar ratio of monomers, reaction temperature, and curing

time. This tunability allows for the fabrication of POC scaffolds that can mimic the mechanical

properties of a wide range of soft tissues.

Key Advantages of POC Elastomers:

Biocompatibility: POC and its degradation products are non-toxic.

Biodegradability: The elastomer degrades via hydrolysis of its ester bonds.
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Tunable Mechanical Properties: The tensile strength and Young's modulus can be controlled

to match specific applications.

Simple Synthesis: The synthesis process is relatively straightforward and does not require

toxic catalysts.

Processability: POC can be processed into various forms, including films and porous

scaffolds.

POC has been investigated for a variety of applications, including as scaffolds for soft tissue

engineering, particularly for blood vessels and cartilage. Its elastomeric nature and

biocompatibility make it an ideal candidate for tissues that experience mechanical loading.

Furthermore, POC's porous structure can be utilized for controlled drug delivery applications.

Experimental Protocols
The synthesis of POC elastomers is typically a two-step process involving the formation of a

pre-polymer followed by a cross-linking or post-polymerization step to form the final thermoset

elastomer.

Protocol 1: Synthesis of POC Pre-polymer
This protocol describes the synthesis of the poly(1,8-octanediol citrate) pre-polymer via melt

condensation.

Materials:

Citric acid (anhydrous)

1,8-octanediol

Nitrogen gas

Three-neck round-bottom flask (250 mL)

Heating mantle with a stirrer

Inlet and outlet adapters
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Silicon oil bath

Procedure:

Add equimolar amounts of citric acid and 1,8-octanediol to a 250 mL three-neck round-

bottom flask.

Fit the flask with an inlet and outlet adapter for nitrogen gas flow and place it in a silicon oil

bath on a heating mantle with a stirrer.

Heat the mixture to 160-165°C under a steady flow of nitrogen gas while stirring to melt the

reactants.

Once the mixture is completely melted and homogenous, lower the temperature to 140°C.

Continue stirring at 140°C for 30-60 minutes to form the pre-polymer solution.

The resulting viscous liquid is the POC pre-polymer. It can be purified by precipitation in

water followed by freeze-drying or used directly for the post-polymerization step.

Protocol 2: Post-polymerization (Cross-linking) of POC
Pre-polymer
This protocol details the process of cross-linking the pre-polymer to form the final elastomeric

material. The properties of the final elastomer can be tuned by varying the conditions in this

step.

Materials:

POC pre-polymer

Molds (e.g., Teflon or silicone)

Vacuum oven

Procedure:

Pour the POC pre-polymer into molds of the desired shape and dimensions.
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Transfer the molds into a vacuum oven.

The post-polymerization can be carried out under various conditions to achieve different

degrees of cross-linking and mechanical properties. Common conditions include heating at

60°C, 80°C, or 120°C under vacuum (approximately 2 Pa) for a period ranging from 1 day to

2 weeks.

After the specified time, turn off the oven and allow the molds to cool to room temperature

under vacuum.

Carefully remove the cross-linked POC elastomer from the molds.

Data Presentation
The mechanical properties of POC elastomers are highly dependent on the synthesis

conditions. The following tables summarize the quantitative data from various studies.

Table 1: Mechanical Properties of POC Synthesized under Different Post-Polymerization

Conditions

Post-
polymerizat
ion
Temperatur
e (°C)

Post-
polymerizat
ion Time
(days)

Vacuum
Applied

Young's
Modulus
(MPa)

Tensile
Strength
(MPa)

Elongation
at Break (%)

80 1 No 0.92 ± 0.11 0.61 ± 0.05 85 ± 9

80 2 No 1.63 ± 0.15 1.12 ± 0.10 125 ± 12

80 1 Yes 2.84 ± 0.12 3.62 ± 0.32 245 ± 25

120 1 Yes 6.25 ± 0.45 4.88 ± 0.39 210 ± 20

Table 2: Properties of Poly(diol citrate) Elastomers with Different Diols
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Diol Used
Young's Modulus
(MPa)

Tensile Strength
(MPa)

Elongation at
Break (%)

1,6-Hexanediol 13.98 ± 3.05 11.15 ± 2.62 180 ± 15

1,8-Octanediol 1.60 ± 0.05 1.25 ± 0.15 502 ± 16

1,10-Decanediol 2.55 ± 0.21 2.15 ± 0.18 350 ± 30

1,12-Dodecanediol 3.25 ± 0.28 2.85 ± 0.25 280 ± 25
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Caption: Workflow for the synthesis of POC elastomer.
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Caption: Polycondensation reaction of POC synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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